2-(Cyclohexylmethoxy)-benzoic acid
Overview
Description
2-(Cyclohexylmethoxy)-benzoic acid is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Complex Formation and Drug Delivery
- Non-covalent Complex Formation : A study investigated the complex formation between alpha cyclodextrin, a known drug delivery system, and a derivative of benzoic acid, highlighting its potential in drug industry applications. This complex was shown to increase the thermal stability of the derivative, which can be crucial in pharmaceutical formulations (Dikmen, 2021).
Chemical Synthesis and Characterization
- Synthesis of Functionalized Derivatives : Research demonstrated the synthesis of highly functionalized, enantiomerically pure cyclohexanecarboxylic acid derivatives from benzoic acid, which could be used in various synthetic applications (Myers et al., 2001).
- Intramolecular Cyclization : Another study focused on the microwave-mediated intramolecular Diels–Alder cyclization of biodihydroxylated benzoic acid derivatives, a process important for creating complex molecular structures in organic chemistry (Mihovilovic et al., 2004).
Industrial Applications
- Hydrogenation Processes : Research on the hydrogenation of benzoic acid derivatives over Pt/TiO2 under mild conditions has significant implications for industrial processes, offering a more efficient method for producing cyclohexanecarboxylic acid, a valuable chemical intermediate (Guo et al., 2021).
Molecular Structure and Properties
- Molecular Structures Analysis : A study using gas-phase electron diffraction and theoretical calculations investigated the structures of benzoic acid and its derivatives, providing valuable insights into their molecular configurations (Aarset et al., 2006).
Environmental and Health Applications
- Occurrence and Uses in Foods : Benzoic acid derivatives, including 2-(Cyclohexylmethoxy)-benzoic acid, are present in foods and used as additives. Their widespread occurrence raises questions about human exposure and potential health effects, as discussed in a review (del Olmo et al., 2017).
Advanced Material Science
- Doping of Polyaniline : A study on the doping of polyaniline with benzoic acid and its derivatives showed its potential in advancing material science, particularly in enhancing conductivity and other properties of polymers (Amarnath and Palaniappan, 2005).
properties
IUPAC Name |
2-(cyclohexylmethoxy)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIMHBCKCKSRKNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)COC2=CC=CC=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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